Cas no 2287311-31-1 (7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287311-31-1
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5945379
• PubChem ID: 165743276
• Update Time: 2025-10-30

7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287311-31-1
• EN300-6749596
• 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H12BrN3/c12-9-2-1-3-10-11(9)15(14-13-10)7-6-8-4-5-8/h1-3,8H,4-7H2
• InChI Key： CBOPGDWOYUVUTD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(CCC1CC1)N=N2

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole

Introduction to 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287311-31-1)

7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287311-31-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole, including the bromine substituent and the cyclopropyl group, contribute to its distinct chemical properties and biological activities.

The chemical structure of 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole consists of a benzotriazole core with a bromine atom at the 7-position and a 2-cyclopropylethyl group attached to the 1-position. The bromine substituent is known to enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within cells. The cyclopropyl group, on the other hand, adds steric bulk and can influence the conformational flexibility of the molecule, potentially affecting its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be a promising lead for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole has also been investigated for its potential as an anticancer agent. Research conducted by a team at a leading pharmaceutical company demonstrated that this compound selectively inhibited the growth of several cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The synthesis of 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole has been optimized through various synthetic routes to improve yield and purity. One efficient method involves the reaction of 7-bromobenzotriazole with 2-cyclopropylethylamine in the presence of a coupling reagent such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and a base like diisopropylethylamine (DIPEA). This approach allows for high yields and excellent purity, making it suitable for large-scale production in pharmaceutical settings.

The physicochemical properties of 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 95°C to 98°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties are important considerations for formulation development and delivery methods in pharmaceutical applications.

In terms of safety and toxicity profiles, preliminary studies have indicated that 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole exhibits low toxicity when administered at therapeutic doses. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials. These studies will focus on assessing potential side effects and determining optimal dosing regimens.

The future prospects for 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and enhance its therapeutic efficacy.

In conclusion, 7-bromo-1-(2-cyclopropylethyl)-1H-1,2,3-benzotriazole (CAS No. 2287311-31-1) is a promising compound with diverse biological activities and potential applications in drug development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation in both academic research and pharmaceutical industry settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for addressing unmet medical needs in various disease areas.